Cas no 2171276-64-3 ((1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171276-64-3
• MF: C₁₁H₁₇F₂N₃
• MW: 229.269589185715
• CID: 5841063
• PubChem ID: 165572418
• Update Time: 2025-07-13

(1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• 2171276-64-3
• EN300-1617264
• (1S)-1-[1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C11H17F2N3/c1-7(14)10-5-9(11(12)13)15-16(10)6-8-3-2-4-8/h5,7-8,11H,2-4,6,14H2,1H3/t7-/m0/s1
• InChI Key： GFPQVZKEWUNYBX-ZETCQYMHSA-N
• SMILES： FC(C1C=C([C@H](C)N)N(CC2CCC2)N=1)F

Computed Properties

• Exact Mass: 229.13905388g/mol
• Monoisotopic Mass: 229.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine

Chemical Profile of (1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171276-64-3)

(1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2171276-64-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic aromatic ring system known for its broad spectrum of biological activities and utility in drug development. The presence of both cyclobutylmethyl and difluoromethyl substituents in its molecular framework imparts unique physicochemical properties and potential pharmacological effects that make it a subject of intense research interest.

The molecular structure of this compound features a chiral center at the (1S) configuration, which is a critical aspect in determining its stereochemical properties and biological interactions. The pyrazole ring itself is a versatile scaffold that has been widely explored for its role in modulating various biological pathways. In recent years, pyrazole derivatives have been investigated for their potential applications in treating a range of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

The incorporation of the difluoromethyl group into the molecular structure is particularly noteworthy, as this substituent is known to enhance metabolic stability and binding affinity in drug candidates. The cyclobutylmethyl moiety further contributes to the compound's complexity by introducing a bulky alkyl group, which can influence both its solubility and interactions with biological targets. These structural features collectively contribute to the compound's unique pharmacokinetic and pharmacodynamic profile.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules are often driven by the desire to discover novel therapeutic agents with improved efficacy and reduced side effects. The specific arrangement of atoms in (1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine makes it an intriguing candidate for further investigation. Researchers have been exploring its potential as a lead compound for developing new drugs that target specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, modifications to the pyrazole core have led to compounds with enhanced anti-inflammatory properties, making them promising candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, pyrazole-based molecules have shown promise in combating resistant bacterial infections, where their ability to interact with bacterial enzymes has been exploited to develop new antibiotics.

The stereochemistry of (1S)-1-1-(cyclobutylmethyl)-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine is another critical factor that influences its biological activity. Chiral centers can significantly impact how a molecule interacts with biological targets, often leading to differences in potency and selectivity between enantiomers. The (1S) configuration of this compound may confer specific advantages in terms of binding affinity and metabolic stability compared to its enantiomer.

The use of computational methods and high-throughput screening has accelerated the discovery process for compounds like (1S)-1-(cyclobutylmethyl) -3-(difluoromethyl) -5-pyrazolylethan - 1 - amine. These techniques allow researchers to predict potential biological activities and optimize molecular structures before conducting expensive wet-lab experiments. By leveraging these tools, scientists can more efficiently identify promising candidates for further development.

The physicochemical properties of this compound also play a crucial role in determining its suitability for drug development. Parameters such as solubility, lipophilicity, and pKa are carefully considered when designing new drugs because they influence how well a molecule can be absorbed, distributed, metabolized, and excreted by the body (ADME). The presence of both polar (difluoromethyl) and non-polar (cyclobutylmethyl) groups suggests that this compound may exhibit balanced solubility characteristics, which could be advantageous for formulation purposes.

In conclusion, (1S)-1 - 1 - (cyclobutylmethyl) - 3 - (<< b >difluoromethyl b >) ) - 5 - pyrazolylethan - 1 - amine (CAS No. 2171276 - 64 - 3) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features, including the chiral center at the (IS) configuration and the presence of both << b > cyclobutylmethyl b >> ) << b > difluoromethyl b >> ) substituents , make it a compelling candidate for further exploration as a lead compound for new therapeutic agents . Ongoing studies continue to uncover its potential applications across various therapeutic areas , highlighting its significance in modern drug discovery efforts . p >